Cas no 2758002-54-7 (8-fluoroimidazo[1,2-a]pyridin-6-amine)

• Product Name: 8-fluoroimidazo[1,2-a]pyridin-6-amine
• CAS No: 2758002-54-7
• MF: C₇H₆FN₃
• MW: 151.141044139862
• CID: 6098295
• PubChem ID: 165751951
• Update Time: 2025-06-14

8-fluoroimidazo[1,2-a]pyridin-6-amine Chemical and Physical Properties

Names and Identifiers

• 8-fluoroimidazo[1,2-a]pyridin-6-amine
• 2758002-54-7
• EN300-37098866

• Inchi： 1S/C7H6FN3/c8-6-3-5(9)4-11-2-1-10-7(6)11/h1-4H,9H2
• InChI Key： SZSQERIIZFXDCN-UHFFFAOYSA-N
• SMILES： FC1=CC(=CN2C=CN=C21)N

Computed Properties

• Exact Mass: 151.05457537g/mol
• Monoisotopic Mass: 151.05457537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.3Ų

Additional information on 8-fluoroimidazo[1,2-a]pyridin-6-amine

Comprehensive Overview of 8-fluoroimidazo[1,2-a]pyridin-6-amine (CAS No. 2758002-54-7): Properties, Applications, and Research Insights

The compound 8-fluoroimidazo[1,2-a]pyridin-6-amine (CAS No. 2758002-54-7) is a fluorinated derivative of the imidazo[1,2-a]pyridine scaffold, a structure of significant interest in medicinal chemistry and material science. With its unique fluoro-substituted aromatic ring and amine functional group, this molecule has garnered attention for its potential applications in drug discovery, agrochemicals, and advanced materials. Researchers and industry professionals frequently search for terms like "imidazo[1,2-a]pyridine synthesis", "fluoroamine derivatives", and "CAS 2758002-54-7 applications", reflecting the growing demand for specialized knowledge about this compound.

One of the key features of 8-fluoroimidazo[1,2-a]pyridin-6-amine is its structural versatility. The imidazo[1,2-a]pyridine core is known for its electron-rich properties, which can be further modulated by the introduction of a fluorine atom at the 8-position. This modification enhances the compound's lipophilicity and metabolic stability, making it a valuable building block in the design of bioactive molecules. Recent studies have explored its role in the development of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing trending topics like "targeted cancer therapies" and "neurodegenerative disease treatment".

From a synthetic perspective, 8-fluoroimidazo[1,2-a]pyridin-6-amine can be prepared via multi-step routes involving cyclization reactions and fluorination strategies. The CAS 2758002-54-7 identifier is often associated with queries such as "purity analysis methods" and "scalable synthesis protocols", highlighting the need for reliable production techniques. Advanced characterization tools like NMR spectroscopy and high-resolution mass spectrometry (HRMS) are essential for confirming its structure and ensuring quality control.

In the context of drug discovery, this compound's pharmacophore potential aligns with current industry trends toward fragment-based drug design (FBDD) and privileged scaffolds. Its fluorine atom contributes to improved binding affinity and bioavailability, while the amine group offers a handle for further derivatization. These attributes make it a candidate for addressing antibiotic resistance and rare diseases, two highly searched topics in biomedical research.

Beyond pharmaceuticals, 8-fluoroimidazo[1,2-a]pyridin-6-amine has potential in material science. Its conjugated system and electron-donating amine could be exploited in organic electronics, such as OLEDs or sensors, resonating with searches for "organic semiconductor materials". Environmental considerations also arise, with users inquiring about "green chemistry approaches" for its synthesis.

In summary, 8-fluoroimidazo[1,2-a]pyridin-6-amine (CAS No. 2758002-54-7) represents a multifaceted compound with broad applicability. Its integration into cutting-edge research reflects the convergence of medicinal chemistry, materials engineering, and sustainable synthesis, making it a subject of ongoing exploration and innovation.